Cas no 184837-10-3 (6-Benzothiazolol,2-(1,1-dimethylethyl)-)

• Product name: 6-Benzothiazolol,2-(1,1-dimethylethyl)-
• CAS No: 184837-10-3
• MF: C₁₁H₁₃NOS
• MW: 207.29202
• CID: 114392
• PubChem ID: 45077200

6-Benzothiazolol,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-(1,1-dimethylethyl)-
• 2-(tert-Butyl)benzo[d]thiazol-6-ol
• 6-Benzothiazolol,2-(1,1-dimethylethyl)-(9CI)
• SCHEMBL8355818
• 184837-10-3

• Inchi： InChI=1S/C11H13NOS/c1-11(2,3)10-12-8-5-4-7(13)6-9(8)14-10/h4-6,13H,1-3H3
• InChI Key： YJQFKIFWGQFBEP-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NC2=C(C=C(C=C2)O)S1

Computed Properties

• Exact Mass: 207.072
• Monoisotopic Mass: 207.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.4A^2